Cas no 1806574-41-3 (5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806574-41-3
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4908173
• Update Time: 2025-06-27

5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)13-8-11(6-7-18)19-9-12(13)10-4-2-1-3-5-10/h1-5,8-9H,6H2
• InChI Key： KVTDYRCZZRIWPX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=NC=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile

5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806574-41-3) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl group and an acetonitrile moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule in various research and industrial contexts.

Recent studies have highlighted the potential of 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile as a building block for the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting specific biological pathways. For instance, its ability to act as a precursor in the synthesis of kinase inhibitors has garnered considerable attention in oncology research. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's stability and bioavailability, making it an ideal candidate for drug design.

In addition to its pharmaceutical applications, 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile has found utility in agrochemicals. Its role as an intermediate in the synthesis of pesticides and herbicides has been extensively studied. The acetonitrile group contributes to the molecule's reactivity, enabling it to participate in various organic reactions such as nucleophilic substitutions and cyclizations. This versatility has made it a key component in green chemistry initiatives, where researchers aim to develop environmentally friendly agricultural solutions.

From a materials science perspective, 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile has been investigated for its potential in the development of advanced materials such as polymers and coordination compounds. Its ability to form stable coordination bonds with metal ions has led to its use in creating novel catalysts for industrial processes. Furthermore, its electronic properties make it a promising candidate for applications in optoelectronics and sensors.

The synthesis of 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 4-trifluoromethylpyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have facilitated large-scale production, making the compound more accessible for both academic and industrial use.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution on the pyridine ring, enhancing its electrophilic character. This understanding has been instrumental in predicting the molecule's behavior in various chemical reactions and biological systems.

In conclusion, 5-Phenyl-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806574-41-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in contemporary scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.